Cas no 2460493-46-1 (4-bromo-2-(phenyl-d5)-1H-imidazole-5-d)

• Product Name: 4-bromo-2-(phenyl-d5)-1H-imidazole-5-d
• CAS No: 2460493-46-1
• MF: C₉H₇BrN₂
• MW: 229.106251001358
• CID: 6825413
• PubChem ID: 172401775
• Update Time: 2025-02-28

4-bromo-2-(phenyl-d5)-1H-imidazole-5-d Chemical and Physical Properties

Names and Identifiers

• 2460493-46-1
• 4-bromo-2-(phenyl-d5)-1H-imidazole-5-d
• CS-23532

• Inchi： 1S/C9H7BrN2/c10-8-6-11-9(12-8)7-4-2-1-3-5-7/h1-6H,(H,11,12)/i1D,2D,3D,4D,5D,6D
• InChI Key： IXVCTTCVYGDFSO-MZWXYZOWSA-N
• SMILES： BrC1=C([2H])N=C(C2C([2H])=C([2H])C([2H])=C([2H])C=2[2H])N1

Computed Properties

• Exact Mass: 228.01692Da
• Monoisotopic Mass: 228.01692Da
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 28.7Ų